Cas no 125370-60-7 (3-(1H,1H,9H-Perfluorononyloxy)-1,2-propenoxide)

3-(1H,1H,9H-Perfluorononyloxy)-1,2-propenoxide structure
125370-60-7 structure
Product Name:3-(1H,1H,9H-Perfluorononyloxy)-1,2-propenoxide
CAS No:125370-60-7
MF:C12H8F16O2
MW:488.165180206299
MDL:MFCD00236091
CID:135428
PubChem ID:2776262
Update Time:2025-04-19

3-(1H,1H,9H-Perfluorononyloxy)-1,2-propenoxide Chemical and Physical Properties

Names and Identifiers

    • Oxirane,2-[[(2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-hexadecafluorononyl)oxy]methyl]-
    • 2-(2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-hexadecafluorononoxymethyl)oxirane
    • 3-(1H,1H,9H-HEXADECAFLUORONONYLOXY)-1,2-EPOXYPROPANE
    • 1H,1H,2H,3H,3H,5H,5H-1,2-Epoxy-4-oxatridecane
    • PC4535B
    • DAIKIN E-5844
    • Hexadecafluorononyloxyepoxypropane
    • Glycidyl hexadecafluorononyl ether
    • 3-(1H,1H,9H-Hexadecafluorononyloxy)-1,2-
    • 1H,1H,2H,3H,3H,5H,5H,1,2-EPOXY-4-OXATRIDECANE
    • 3-(1H,1H,9H-PERFLUORONONYLOXY)-1,2-PROPENOXIDE
    • 3-(1H,1H,9H-HEXADECAFLUORONONYLOXY)-1,2-PROPENOXIDE
    • 3-(1H,1H,9H-Perfluorononyloxy)-1,2-propenoxide97%
    • 3-(1H,1H,9H-Perfluorononyloxy)-1,2-propenoxide 97%
    • Glycidyl 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-hexadecafluorononyl ether, 96%
    • 125370-60-7
    • Oxirane, 2-[[(2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-hexadecafluorononyl)oxy]methyl]-
    • 2-((2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-hexadecafluorononyloxy)methyl)oxirane
    • DTXSID30379933
    • A805379
    • FT-0613492
    • NS00018746
    • 3-[(1H,1H,9H-Perfluoronon-1-yl)oxy]-1,2-propenoxide
    • MFCD00236091
    • 2-[[(2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-Hexadecafluorononyl)oxy]methyl]oxirane
    • 2-[2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-hexadecakis(fluoranyl)nonoxymethyl]oxirane
    • AKOS015912038
    • MS-20347
    • SCHEMBL711057
    • 2-{[(2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-hexadecafluorononyl)oxy]methyl}oxirane
    • AVKVPTNDWAGIMH-UHFFFAOYSA-N
    • 3-(1H,1H,9H-Perfluorononyloxy)-1,2-propenoxide
    • MDL: MFCD00236091
    • Inchi: 1S/C12H8F16O2/c13-5(14)7(17,18)9(21,22)11(25,26)12(27,28)10(23,24)8(19,20)6(15,16)3-29-1-4-2-30-4/h4-5H,1-3H2
    • InChI Key: AVKVPTNDWAGIMH-UHFFFAOYSA-N
    • SMILES: FC(C(C(C(C(F)F)(F)F)(F)F)(F)F)(C(C(C(COCC1CO1)(F)F)(F)F)(F)F)F

Computed Properties

  • Exact Mass: 488.02700
  • Monoisotopic Mass: 488.0268801g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 11
  • Complexity: 615
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.3
  • Topological Polar Surface Area: 21.8Ų

Experimental Properties

  • Color/Form: liquid
  • Density: 1.682 g/mL at 25 °C(lit.)
  • Boiling Point: 251 °C(lit.)
  • Flash Point: >230 °F
  • Refractive Index: n20/D 1.342(lit.)
  • PSA: 21.76000
  • LogP: 5.11400
  • Solubility: Not determined

3-(1H,1H,9H-Perfluorononyloxy)-1,2-propenoxide Security Information

  • Hazard Statement: Irritant
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38

3-(1H,1H,9H-Perfluorononyloxy)-1,2-propenoxide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
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abcr
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A2B Chem LLC
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A2B Chem LLC
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